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Compound of Interest

Compound Name: L-Serine-13C3

Cat. No.: B8081354 Get Quote

Essential protocols for the safe handling, operation, and disposal of L-Serine-13C3 are

detailed below to ensure the well-being of laboratory personnel and the integrity of research

outcomes. This guide provides clear, step-by-step procedures for researchers, scientists, and

drug development professionals.

L-Serine-13C3, a stable isotope-labeled amino acid, is a valuable tool in metabolic research

and drug development.[1][2] While it is not radioactive and shares many characteristics with its

unlabeled counterpart, proper handling is crucial to avoid contamination and potential irritation.

[3][4] The following information is designed to build confidence and ensure safety in the

laboratory.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling L-Serine-13C3, particularly in its solid, powdered form, adherence to standard

laboratory PPE protocols is mandatory to prevent skin, eye, and respiratory irritation.[5]

Eye Protection: Safety glasses with side shields or goggles are required to protect against

accidental splashes or airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact.[6]

Body Protection: A standard laboratory coat is necessary to protect against spills.
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Respiratory Protection: In situations where dust may be generated, such as when weighing

or transferring the powder, a dust mask or respirator should be used to avoid respiratory

irritation.[5]

Quantitative Data Summary
For quick reference, the key physical and safety data for L-Serine-13C3 are summarized in the

table below.

Property Value

Molecular Formula [¹³C]₃H₇NO₃

Molecular Weight 108.1 g/mol

Form Solid

Melting Point 222 °C (decomposes)

Hazards
Skin Irritation (H315), Serious Eye Irritation

(H319), May Cause Respiratory Irritation (H335)

Source: Cayman Chemical Safety Data Sheet[5], Sigma-Aldrich[7]

Operational Plan: A Step-by-Step Workflow for Safe
Handling
The following workflow provides a procedural guide for the safe handling of L-Serine-13C3
from receipt to disposal.
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Receiving

Storage

Handling

Disposal

Receive Shipment

Inspect Packaging for Damage

Log in Inventory

Store at Room Temperature
(Away from Light and Moisture)

Don Appropriate PPE

Weigh in a Ventilated Area

Dissolve in Appropriate Solvent

Perform Experiment

Collect Waste in Labeled Container

Dispose as Non-Hazardous Chemical Waste

Click to download full resolution via product page

Safe Handling Workflow for L-Serine-13C3
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Experimental Protocol for Safe Handling:

Receiving and Inspection: Upon receipt, visually inspect the packaging for any signs of

damage. If the container is compromised, handle it with caution in a fume hood.

Inventory: Log the compound into your laboratory's chemical inventory system.

Storage: Store the solid compound at room temperature, protected from light and moisture,

as recommended.[8]

Preparation for Use:

Before handling, ensure you are wearing the appropriate PPE as outlined above.

If weighing the solid, perform this task in a chemical fume hood or a well-ventilated area to

minimize inhalation of any dust.

Use a clean spatula and weighing paper.

Dissolution: L-Serine-13C3 is slightly soluble in water.[1] Sonication may be required for

complete dissolution. Prepare solutions in a fume hood.

Experimental Use: Carry out your experimental procedures following standard laboratory

safety protocols.

Decontamination: After use, decontaminate all surfaces and equipment that came into

contact with the compound using an appropriate laboratory disinfectant.

Disposal Plan: Responsible Waste Management
As L-Serine-13C3 is a stable isotope-labeled compound and not radioactive, its disposal does

not require special radiological precautions.[3][4]

Waste Segregation: Collect waste materials containing L-Serine-13C3 (e.g., unused

solutions, contaminated labware) in a designated and clearly labeled waste container.

Disposal Route: Dispose of the waste as non-hazardous chemical waste, in accordance with

your institution's and local regulations. Do not mix with general laboratory waste.[3]
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Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent

before being discarded or recycled, following institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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